2-(4-ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one

• IUPAC Name: 2-(4-ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one
• InChI: InChI=1S/C28H25N3O5/c1-5-17-10-12-19(13-11-17)31-16-22(20-8-6-7-9-21(20)28(31)32)27-29-26(30-36-27)18-14-23(33-2)25(35-4)24(15-18)34-3/h6-16H,5H2,1-4H3
• InChI Key: MCRJJLWCQGIORK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C=C(C3=CC=CC=C3C2=O)C4=NC(=NO4)C5=CC(=C(C(=C5)OC)OC)OC
• Molecular Formula: C28H25N3O5
• Molecular Weight: 483.5 g/mol

Description

2-(4-ethylphenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C28H25N3O5 and its molecular weight is 483.524. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Agents

Synthetic compounds with complex structures have been explored for their antimicrobial properties. For example, new quinazolines have been synthesized and screened for antibacterial and antifungal activities against various strains, showing promising results (Desai, Shihora, & Moradia, 2007).

Antitumor Activity

Compounds similar to the query have shown potential in cancer treatment. A series of compounds evaluated for antitumor activity demonstrated cytotoxicity against tumor cell lines, with some advancing to clinical trials (Houlihan, Munder, Handley, Cheon, & Parrino, 1995). Another study highlighted the synthesis of IsoCombretaQuinolines, potent tubulin assembly inhibitors, displaying cytotoxic activity against human cancer cell lines (Khelifi et al., 2017).

P-glycoprotein Inhibitor Metabolism

Research on HM-30181, a P-glycoprotein inhibitor, explored its metabolic pathways in rats, identifying various metabolites. This highlights the compound's relevance in studying drug metabolism and resistance mechanisms (Paek, Ji, Kim, Lee, & Lee, 2006).

Electroluminescent Properties

The study of dinuclear platinum complexes containing aryl-isoquinoline and oxadiazole-thiol reveals their application in electroluminescent devices. Such compounds have shown high efficiency in near-infrared electroluminescence, demonstrating their potential in materials science and electronics (Xiong et al., 2016).

Chemosensors for Fluoride Ion Detection

1,8-naphthalimide derivatives have been developed as reversible colorimetric and fluorescent chemosensors for fluoride ion detection. This application is crucial in environmental monitoring and analytical chemistry (Zhang, Zhang, Ding, & Gao, 2020).